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Dolutegravir O-β-D-Glucuronide Dolutegravir O-β-D-Glucuronide
Brand Name: Vulcanchem
CAS No.: 1485692-21-4
VCID: VC0106502
InChI: InChI=1S/C27H29F2N3O10/c1-11-4-5-41-18-10-31-9-15(25(37)30-8-12-2-3-13(28)6-16(12)29)21(34)24(19(31)26(38)32(11)18)42-17-7-14(27(39)40)20(33)23(36)22(17)35/h2-3,6,9,11,14,17-18,20,22-23,33,35-36H,4-5,7-8,10H2,1H3,(H,30,37)(H,39,40)/t11-,14+,17-,18+,20-,22+,23+/m1/s1
SMILES: CC1CCOC2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)NCC4=C(C=C(C=C4)F)F)OC5CC(C(C(C5O)O)O)C(=O)O
Molecular Formula: C27H29F2N3O10
Molecular Weight: 593.537

Dolutegravir O-β-D-Glucuronide

CAS No.: 1485692-21-4

Reference Standards

VCID: VC0106502

Molecular Formula: C27H29F2N3O10

Molecular Weight: 593.537

Dolutegravir O-β-D-Glucuronide - 1485692-21-4

CAS No. 1485692-21-4
Product Name Dolutegravir O-β-D-Glucuronide
Molecular Formula C27H29F2N3O10
Molecular Weight 593.537
IUPAC Name (1S,2R,3S,4R,5R)-5-[[(3S,7R)-13-[(2,4-difluorophenyl)methylcarbamoyl]-7-methyl-9,12-dioxo-4-oxa-1,8-diazatricyclo[8.4.0.03,8]tetradeca-10,13-dien-11-yl]oxy]-2,3,4-trihydroxycyclohexane-1-carboxylic acid
Standard InChI InChI=1S/C27H29F2N3O10/c1-11-4-5-41-18-10-31-9-15(25(37)30-8-12-2-3-13(28)6-16(12)29)21(34)24(19(31)26(38)32(11)18)42-17-7-14(27(39)40)20(33)23(36)22(17)35/h2-3,6,9,11,14,17-18,20,22-23,33,35-36H,4-5,7-8,10H2,1H3,(H,30,37)(H,39,40)/t11-,14+,17-,18+,20-,22+,23+/m1/s1
Standard InChIKey SSPCEQPHKUWNFL-HSSNMISVSA-N
SMILES CC1CCOC2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)NCC4=C(C=C(C=C4)F)F)OC5CC(C(C(C5O)O)O)C(=O)O
Synonyms (4R,12aS)-9-[[[(2,4-Difluorophenyl)methyl]amino]carbonyl]-3,4,6,8,12,12a-hexahydro-4-methyl-6,8-dioxo-2H-pyrido[1’,2’:4,5]pyrazino[2,1-b][1,3]oxazin-7-yl β-D-Glucopyranosiduronic Acid
PubChem Compound 131635205
Last Modified Nov 11 2021
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